Cas no 1343910-83-7 (3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropan-1-amine
• CAS No: 1343910-83-7
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 5998049
• PubChem ID: 62740637
• Update Time: 2025-06-19

3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropan-1-amine
• 1343910-83-7
• AKOS012033950
• EN300-1914581

• Inchi： 1S/C11H15BrFN/c1-11(2,7-14)6-8-3-4-10(13)9(12)5-8/h3-5H,6-7,14H2,1-2H3
• InChI Key： DMWZFTXQKLLLQH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(C)(C)CN)F

Computed Properties

• Exact Mass: 259.03719g/mol
• Monoisotopic Mass: 259.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropan-1-amine

Introduction to 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropan-1-amine (CAS No. 1343910-83-7)

3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1343910-83-7, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound includes a brominated and fluorinated aromatic ring, which is connected to a tertiary amine group via an isobutyl chain. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for medicinal chemistry investigations.

The synthesis of 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The presence of both bromine and fluorine substituents on the aromatic ring enhances the compound's utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated aromatic compounds due to their ability to modulate metabolic stability and pharmacokinetic properties. The incorporation of fluorine atoms can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation, thereby improving the bioavailability of therapeutic agents. In particular, the bromine substituent on the aromatic ring provides a handle for further functionalization, allowing chemists to explore diverse chemical space and optimize lead compounds.

In the context of contemporary pharmaceutical research, 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropan-1-amine has been investigated for its potential role in addressing various therapeutic challenges. Studies have demonstrated its utility as an intermediate in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The combination of bromine and fluorine atoms on the aromatic core facilitates the development of molecules that can selectively target aberrant signaling pathways in diseased cells.

The structural features of this compound also make it a promising candidate for exploring novel mechanisms of action. For instance, the tertiary amine group can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, the isobutyl side chain contributes to steric bulk, which can be fine-tuned to optimize receptor binding profiles. These characteristics have prompted researchers to investigate its potential in developing treatments for neurological disorders, where precise modulation of receptor interactions is crucial.

The impact of fluorine substitution on pharmacological properties has been extensively documented in recent literature. Fluorinated aromatic compounds often exhibit improved metabolic stability and greater oral bioavailability compared to their non-fluorinated counterparts. This has led to their widespread use in modern drug design. The presence of both bromine and fluorine in 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropan-1-amine not only enhances its synthetic utility but also contributes to its pharmacological potential.

Furthermore, the compound's ability to undergo further derivatization makes it a versatile building block for medicinal chemists. By introducing additional functional groups or altering existing ones, researchers can generate libraries of analogs with tailored properties. This approach has been successfully employed in high-throughput screening campaigns to identify novel lead compounds with enhanced efficacy and reduced toxicity.

The role of computational chemistry in optimizing the design of such compounds cannot be overstated. Advanced computational methods allow researchers to predict the binding modes of these molecules with biological targets, thereby guiding synthetic efforts towards more promising candidates. Molecular modeling studies have shown that 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropan-1-amine can effectively interact with proteins involved in disease pathways, suggesting its potential as a therapeutic agent.

In conclusion, 3-(3-bromo-4-fluorophenyl)-2,2-dimethylpropan-1-amine (CAS No. 1343910-83-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability in drug discovery. Its synthesis involves sophisticated organic transformations that highlight its versatility as a molecular scaffold. The presence of bromine and fluorine substituents on the aromatic ring enhances its utility in cross-coupling reactions and modulates its pharmacokinetic properties. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play a crucial role in developing next-generation therapeutics.